Cas no 34633-31-3 (1,3-Benzenedicarbonitrile, 4-hydroxy-5-iodo-)

• Product Name: 1,3-Benzenedicarbonitrile, 4-hydroxy-5-iodo-
• CAS No: 34633-31-3
• MF: C₈H₃IN₂O
• MW: 270.026693582535
• CID: 1463374
• PubChem ID: 12325964
• Update Time: 2025-04-20

1,3-Benzenedicarbonitrile, 4-hydroxy-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 4-hydroxy-5-iodo-
• 4-hydroxy-5--iodoisophthalonitrile
• SCHEMBL11871037
• 4-hydroxy-5-iodoisophthalonitrile
• 34633-31-3

• Inchi： 1S/C8H3IN2O/c9-7-2-5(3-10)1-6(4-11)8(7)12/h1-2,12H
• InChI Key： JVKDGAGVRBOYFX-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C#N)=C1O

Computed Properties

• Exact Mass: 269.92859
• Monoisotopic Mass: 269.92901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.81